2,2,2-Trifluoroethanol
2,2,2-Trifluoroethanol
2,2,2-trifluoroethanol is a fluoroalcohol. It derives from an ethanol.
Trifluoroethanol, also known as CF3CH2OH or TFE, belongs to the class of organic compounds known as fluorohydrins. These are alcohols substituted by a fluorine atom at a saturated carbon atom otherwise bearing only hydrogen or hydrocarbyl groups. Trifluoroethanol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Trifluoroethanol can be biosynthesized from ethanol.
A non-aqueous co-solvent that serves as tool to study protein folding. It is also used in various pharmaceutical, chemical and engineering applications.
Trifluoroethanol, also known as CF3CH2OH or TFE, belongs to the class of organic compounds known as fluorohydrins. These are alcohols substituted by a fluorine atom at a saturated carbon atom otherwise bearing only hydrogen or hydrocarbyl groups. Trifluoroethanol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Trifluoroethanol can be biosynthesized from ethanol.
A non-aqueous co-solvent that serves as tool to study protein folding. It is also used in various pharmaceutical, chemical and engineering applications.
Brand Name:
Vulcanchem
CAS No.:
75-89-8
VCID:
VC0045653
InChI:
InChI=1S/C2H3F3O/c3-2(4,5)1-6/h6H,1H2
SMILES:
C(C(F)(F)F)O
Molecular Formula:
C2F4
C2H3F3O
C2H3F3O
Molecular Weight:
100.04 g/mol
2,2,2-Trifluoroethanol
CAS No.: 75-89-8
Reference Standards
VCID: VC0045653
Molecular Formula: C2F4
C2H3F3O
Molecular Weight: 100.04 g/mol
| CAS No. | 75-89-8 |
|---|---|
| Product Name | 2,2,2-Trifluoroethanol |
| Molecular Formula | C2F4 C2H3F3O |
| Molecular Weight | 100.04 g/mol |
| IUPAC Name | 2,2,2-trifluoroethanol |
| Standard InChI | InChI=1S/C2H3F3O/c3-2(4,5)1-6/h6H,1H2 |
| Standard InChIKey | RHQDFWAXVIIEBN-UHFFFAOYSA-N |
| SMILES | C(C(F)(F)F)O |
| Canonical SMILES | C(C(F)(F)F)O |
| Boiling Point | 74.0 °C -75.9 °C |
| Density | Density (at -76 °C): 1.5 g/cm³ |
| Melting Point | -43.5 °C -131.2 °C |
| Physical Description | Liquid Solid COLOURLESS ODOURLESS GAS. |
| Description | 2,2,2-trifluoroethanol is a fluoroalcohol. It derives from an ethanol. Trifluoroethanol, also known as CF3CH2OH or TFE, belongs to the class of organic compounds known as fluorohydrins. These are alcohols substituted by a fluorine atom at a saturated carbon atom otherwise bearing only hydrogen or hydrocarbyl groups. Trifluoroethanol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Trifluoroethanol can be biosynthesized from ethanol. A non-aqueous co-solvent that serves as tool to study protein folding. It is also used in various pharmaceutical, chemical and engineering applications. |
| Solubility | 10.00 M Solubility in water, mg/l at 25 °C: 159 (very slightly soluble) |
| Synonyms | 2,2,2-Trifluoroethanol Alcohol, Trifluoroethyl Trifluoroethanol Trifluoroethyl Alcohol |
| Vapor Density | Relative vapor density (air = 1): 3.9 |
| Vapor Pressure | 71.27 mmHg Vapor pressure, kPa at 20 °C: 2947 |
| PubChem Compound | 6409 |
| Last Modified | Nov 11 2021 |
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